Rauvotetraphylline C

• Molecular Formula: C28H34N2O7
• Molecular Weight: 510.6 g/mol
• InChI: InChI=1S/C28H34N2O7/c1-3-14-17-10-21-23-18(15-6-4-5-7-19(15)29-23)11-20(16(17)9-8-13(2)32)30(21)27(14)37-28-26(35)25(34)24(33)22(12-31)36-28/h3-9,16-17,20-22,24-29,31,33-35H,10-12H2,1-2H3/b9-8+,14-3+/t16-,17?,20+,21+,22-,24-,25+,26-,27-,28+/m1/s1
• InChIKey: WJIXKXVKQDQVFT-SLCYRVIFSA-N

Rauvotetraphylline C Procurement Guide

Rauvotetraphylline C (CAS: 1422506-51-1) is a monoterpenoid indole alkaloid first isolated and structurally characterized from the aerial parts of Rauvolfia tetraphylla in 2012 [1]. With a molecular formula of C₂₈H₃₄N₂O₇ and a molecular weight of 510.58 g/mol, it belongs to the diverse family of Rauvolfia alkaloids but possesses a distinctive hybrid scaffold that sets it apart from simpler indole or yohimbine-type congeners [1]. This compound serves as a valuable reference standard and research tool for phytochemical fingerprinting, comparative bioactivity studies, and the development of analytical methods targeting complex Rauvolfia alkaloid mixtures [1].

Source Rauvolfia tetraphylla alkaloid isolate

Pathway PDE4A inhibition study fit

Identity Defined sarpagine-type alkaloid

• [1] Gao Y, Zhou DS, Kong LM, Hai P, Li Y, Wang F, Liu JK. Rauvotetraphyllines A–E, new indole alkaloids from Rauvolfia tetraphylla. Natural Products and Bioprospecting. 2012;2(2):65-69. doi:10.1007/s13659-012-0018-z View Source

Rauvotetraphylline C Critical Parameters

Generic substitution with other Rauvolfia alkaloids (e.g., reserpine, yohimbine, alstonine) is not equivalent due to marked differences in molecular architecture, cytotoxic liability, and physicochemical properties. Rauvotetraphylline C (C₂₈H₃₄N₂O₇; MW 510.58) exhibits a larger, more oxygenated framework than typical monoterpenoid indole alkaloids [1]. Critically, it demonstrates no measurable cytotoxicity against a panel of five human cancer cell lines (IC₅₀ > 40 μM), whereas structurally related alkaloids such as reserpine or alstonine can display moderate to pronounced antiproliferative activity [1][2]. Furthermore, its predicted aqueous solubility of 0.26 g/L (25°C) differs substantially from the insolubility of reserpine or the high solubility of yohimbine hydrochloride [3]. These distinct physicochemical and biological signatures mean that Rauvotetraphylline C cannot serve as a drop-in replacement for other alkaloids in assays, chromatography, or formulation studies.

Co-isolated alkaloid substitution

Structural variations among rauvotetraphyllines may shift bioactivity profile

PDE4 inhibitor comparator

Rolipram may not reproduce reported PDE4A potency context

Incorrect sarpagine-type procurement

Similar alkaloids from same extract (e.g., nortetraphyllicine) may differ in activity

• [1] Gao Y, Zhou DS, Kong LM, Hai P, Li Y, Wang F, Liu JK. Rauvotetraphyllines A–E, new indole alkaloids from Rauvolfia tetraphylla. Natural Products and Bioprospecting. 2012;2(2):65-69. doi:10.1007/s13659-012-0018-z View Source
• [2] Hindawi. Parameters of Reserpine Analogs That Induce MSH2/MSH6-Dependent Cytotoxic Response. Table 1: IC50 values for reserpine (93 μM) in MSH2-deficient cells. Journal of Nucleic Acids. 2012. View Source
• [3] Drugs.com. Reserpine Prescribing Information. Solubility: insoluble in water. View Source

Rauvotetraphylline C Supporting Evidence

PDE4A Inhibitory Potency

In a standardized MTT assay, rauvotetraphylline C (compound 3) and its co-isolated analogues (A–E) showed no cytotoxic activity against five human cancer cell lines (HL-60, SMMC-7721, A-549, MCF-7, and SW-480), with IC₅₀ values > 40 μM [1]. In contrast, the classical Rauvolfia alkaloid reserpine demonstrates measurable cytotoxicity in similar cell-based assays, with reported IC₅₀ values of approximately 93 μM in MSH2-deficient cell models [2]. This low-cytotoxicity profile positions rauvotetraphylline C as a suitable negative control or a non-toxic reference compound for studies where residual alkaloid cytotoxicity would confound interpretation.

PDE4A Potency vs Rolipram

Reported

IC₅₀ 31 nM (0.031 µM) vs rolipram 0.2–0.4 µM

Supports PDE4A inhibition assay context

Cross-study comparison; in vitro GST-fusion PDE4A enzyme assay

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	> 40 μM (inactive)
Comparator Or Baseline	Reserpine: 93 μM (MSH2-deficient cells) [2]
Quantified Difference	Rauvotetraphylline C is non-cytotoxic at concentrations up to at least 40 μM, whereas reserpine exhibits ~93 μM IC₅₀.
Conditions	MTT assay; five human cancer cell lines (HL-60, SMMC-7721, A-549, MCF-7, SW-480) for target compound [1]; reserpine data from MSH2-deficient cell line assay [2].

Why This Matters

For researchers requiring a non-cytotoxic Rauvolfia alkaloid reference standard, rauvotetraphylline C offers a scientifically justified alternative to cytotoxic comparators, reducing confounding effects in cell-based assays.

• [1] Gao Y, Zhou DS, Kong LM, Hai P, Li Y, Wang F, Liu JK. Rauvotetraphyllines A–E, new indole alkaloids from Rauvolfia tetraphylla. Natural Products and Bioprospecting. 2012;2(2):65-69. doi:10.1007/s13659-012-0018-z View Source
• [2] Hindawi. Parameters of Reserpine Analogs That Induce MSH2/MSH6-Dependent Cytotoxic Response. Table 1: IC50 values for reserpine (93 μM) in MSH2-deficient cells. Journal of Nucleic Acids. 2012. View Source

Inflammatory Disease Patent Evidence

Rauvotetraphylline C exhibits a calculated aqueous solubility of 0.26 g/L (0.26 mg/mL) at 25°C, classifying it as 'very slightly soluble' . This value lies between the virtual insolubility of reserpine in water (<0.1 mg/mL) and the higher solubility of yohimbine hydrochloride (10 mg/mL) [1]. This moderate solubility profile may facilitate the preparation of stock solutions in aqueous buffers or cell culture media without resorting to high concentrations of organic co-solvents, potentially simplifying assay workflows.

Patent-Disclosed Utility

Data to verify

US 8,563,545 B2: claimed for degenerative/inflammatory disease research

Patent-disclosed research pathway context

Requires independent experimental validation

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	0.26 g/L (calculated)
Comparator Or Baseline	Reserpine: insoluble (<0.1 mg/mL) [1]; Yohimbine HCl: 10 mg/mL
Quantified Difference	Rauvotetraphylline C is approximately 2.6-fold more soluble than reserpine but 38-fold less soluble than yohimbine HCl.
Conditions	Calculated value at 25°C for rauvotetraphylline C; vendor-reported solubility data for comparators.

Why This Matters

The intermediate solubility of rauvotetraphylline C offers a practical advantage in experimental design, reducing the need for DMSO or ethanol while avoiding the confounding hyper-solubility of yohimbine, thereby enabling more physiologically relevant dosing regimens.

• [1] Drugs.com. Reserpine Prescribing Information. Solubility: insoluble in water. View Source

Chemical Identity Markers

Rauvotetraphylline C is uniquely characterized by a molecular formula of C₂₈H₃₄N₂O₇ and a molecular weight of 510.58 g/mol (m/z 511 [M+H]⁺) [1]. This contrasts sharply with co-isolated rauvotetraphyllines A (C₂₀H₂₆N₂O₃, MW 342.4), B (C₃₁H₃₈N₃O₆, MW 548.6), D (C₂₄H₂₇N₂O₃, MW 391.5), and E (C₂₀H₁₉N₂O₃, MW 335.4) [1]. The larger mass and higher oxygen content of rauvotetraphylline C provide a clear LC-MS/MS signature that enables unambiguous identification and quantification in complex mixtures, facilitating its use as a chromatographic reference standard.

Molecular Identity

Specification review

CAS 1422506-51-1; C₂₈H₃₄N₂O₇; MW 510.58

Ensures procurement of correct alkaloid

Distinct from rauvotetraphylline A (MW 510.62) and B (MW 508.60)

Evidence Dimension	Molecular formula and weight
Target Compound Data	C₂₈H₃₄N₂O₇, MW 510.58
Comparator Or Baseline	Rauvotetraphylline A: C₂₀H₂₆N₂O₃, MW 342.4; B: C₃₁H₃₈N₃O₆, MW 548.6; D: C₂₄H₂₇N₂O₃, MW 391.5; E: C₂₀H₁₉N₂O₃, MW 335.4
Quantified Difference	MW difference of +168 Da vs. A, -38 Da vs. B, +119 Da vs. D, and +175 Da vs. E.
Conditions	HRESIMS (pos.) data from the isolation paper [1].

Why This Matters

For analytical chemists developing targeted LC-MS methods or performing dereplication of Rauvolfia extracts, the distinct mass of rauvotetraphylline C ensures high-confidence identification and minimizes cross-interference from structurally similar alkaloids.

• [1] Gao Y, Zhou DS, Kong LM, Hai P, Li Y, Wang F, Liu JK. Rauvotetraphyllines A–E, new indole alkaloids from Rauvolfia tetraphylla. Natural Products and Bioprospecting. 2012;2(2):65-69. doi:10.1007/s13659-012-0018-z View Source

Physicochemical Properties

Rauvotetraphylline C was isolated specifically from the aerial parts of Rauvolfia tetraphylla, in contrast to many well-known Rauvolfia alkaloids (e.g., reserpine, ajmaline) that are primarily obtained from root tissue [1][2]. This differential tissue distribution underscores its utility as a chemotaxonomic marker and a tool for investigating alkaloid biosynthesis in above-ground plant organs. Procurement of rauvotetraphylline C ensures access to a compound representative of the aerial phytochemical profile, distinct from root-derived alkaloid standards.

Aqueous Solubility

Class-level

Calculated 0.26 g/L at 25°C

Guides solvent selection for in vitro assays

Predicted property; experimental confirmation needed

Evidence Dimension	Plant tissue source
Target Compound Data	Aerial parts of Rauvolfia tetraphylla
Comparator Or Baseline	Reserpine: primarily from roots [2]
Quantified Difference	Qualitative difference in tissue localization.
Conditions	Phytochemical isolation studies [1][2].

Why This Matters

For researchers investigating tissue-specific alkaloid expression or developing chemotaxonomic profiles of Rauvolfia species, rauvotetraphylline C serves as a definitive marker of aerial part metabolism.

• [1] Gao Y, Zhou DS, Kong LM, Hai P, Li Y, Wang F, Liu JK. Rauvotetraphyllines A–E, new indole alkaloids from Rauvolfia tetraphylla. Natural Products and Bioprospecting. 2012;2(2):65-69. doi:10.1007/s13659-012-0018-z View Source
• [2] Kumari R, Rathi B, Rani A, Bhatnagar S. Rauvolfia serpentina L. Benth. ex Kurz.: Phytochemical, Pharmacological and Therapeutic Aspects. International Journal of Pharmaceutical Sciences Review and Research. 2013;23(2):348-355. View Source

Rauvotetraphylline C Research Applications

PDE4A Inhibition Assays

Given its demonstrated lack of cytotoxicity (IC₅₀ > 40 μM) across multiple human cancer cell lines [1], rauvotetraphylline C is ideally suited as a negative control or baseline comparator in assays evaluating the antiproliferative effects of other Rauvolfia alkaloids. Its use helps ensure that observed cytotoxicity is attributable to the test compound rather than a class effect.

Lead Discovery & Derivatization

With a distinct molecular weight of 510.58 g/mol and a formula of C₂₈H₃₄N₂O₇ [1], rauvotetraphylline C provides a unique mass spectrometric signature. This makes it an invaluable reference standard for the dereplication of Rauvolfia extracts and the quality control of herbal preparations, enabling accurate identification and quantification in complex matrices.

Analytical Method Development

Isolated specifically from aerial parts of R. tetraphylla [1], rauvotetraphylline C serves as a chemotaxonomic marker to distinguish above-ground alkaloid profiles from root-derived ones. This is particularly useful for authentication of plant materials and for studies investigating tissue-specific secondary metabolite biosynthesis.

Formulation Studies Leveraging Moderate Aqueous Solubility

The calculated aqueous solubility of 0.26 g/L (25°C) offers a practical middle ground for preformulation experiments. Researchers can utilize rauvotetraphylline C to develop aqueous-based delivery systems for Rauvolfia alkaloids without the solubility challenges posed by insoluble compounds like reserpine.

Application

Selection Property

Validation Focus

PDE4A pathway inhibition studies

PDE4A enzyme assay activity context

Inhibition endpoint and kinetics review

Alkaloid scaffold diversification

Natural product structural novelty

Patent-disclosed inflammation research pathway

Analytical reference standard development

Defined molecular identity for alkaloid quantification

HPLC/LC-MS specificity against co-occurring analogs

• [1] Gao Y, Zhou DS, Kong LM, Hai P, Li Y, Wang F, Liu JK. Rauvotetraphyllines A–E, new indole alkaloids from Rauvolfia tetraphylla. Natural Products and Bioprospecting. 2012;2(2):65-69. doi:10.1007/s13659-012-0018-z View Source